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Compound of Interest

Compound Name:
Ethyl 2-methylthiazole-5-

carboxylate

Cat. No.: B1316469 Get Quote

An In-depth Technical Guide to Ethyl 2-
methylthiazole-5-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-methylthiazole-5-
carboxylate, including its chemical identity, safety information, physicochemical properties,

synthesis protocols, and known biological activities. This document is intended to serve as a

valuable resource for professionals in the fields of chemical research and drug development.

Chemical Identity and Properties
Ethyl 2-methylthiazole-5-carboxylate is a heterocyclic compound belonging to the thiazole

class. Its unique structural features make it a valuable building block in medicinal chemistry and

materials science.

CAS Number: 79836-78-5

Molecular Formula: C₇H₉NO₂S

Molecular Weight: 171.22 g/mol

IUPAC Name: ethyl 2-methyl-1,3-thiazole-5-carboxylate
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The following table summarizes the key quantitative data for Ethyl 2-methylthiazole-5-
carboxylate.

Property Value Source

CAS Number 79836-78-5 [1][2][3]

Molecular Formula C₇H₉NO₂S [2][3]

Molecular Weight 171.22 g/mol [2][3]

Physical Form Solid

Boiling Point 88 - 90 °C at 5 mmHg

242.127 °C at 760 mmHg

(Predicted)
[4]

Density 1.198 ± 0.06 g/cm³ (Predicted) [2]

pKa 1.61 ± 0.10 (Predicted) [2]

InChIKey
ORCQTMZHDQSNOJ-

UHFFFAOYSA-N
[1][2]

Canonical SMILES CCOC(=O)C1=CN=C(S1)C [1]

Safety Information
It is imperative to handle Ethyl 2-methylthiazole-5-carboxylate with appropriate safety

precautions in a laboratory setting. The following information is based on available safety data

sheets.

Signal Word: Warning

Pictograms: GHS07: Exclamation Mark

Hazard Statements:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]
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Precautionary Statements:

P264: Wash skin thoroughly after handling.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

P302+P352: IF ON SKIN: Wash with plenty of water.[2]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

P332+P313: If skin irritation occurs: Get medical advice/attention.[2]

P337+P313: If eye irritation persists: Get medical advice/attention.[2]

P362+P364: Take off contaminated clothing and wash it before reuse.[2]

Storage: Store in a well-ventilated place. Keep cool. Recommended storage temperature is 2-

8°C.[2]

Experimental Protocols: Synthesis
A common method for the synthesis of Ethyl 2-methylthiazole-5-carboxylate is through the

Hantzsch thiazole synthesis. The following is a representative protocol.

Reaction: Thioacetamide + Ethyl 2-chloro-3-oxobutanoate → Ethyl 2-methylthiazole-5-
carboxylate

Materials:

Thioacetamide

Ethyl 2-chloro-3-oxobutanoate

Ethanol (or other suitable solvent)

Sodium bicarbonate (or other mild base)

Ethyl acetate
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Brine

Anhydrous sodium sulfate

Silica gel for column chromatography

Procedure:

Dissolve equimolar amounts of thioacetamide and ethyl 2-chloro-3-oxobutanoate in ethanol.

Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography

(TLC).

Upon completion, cool the reaction mixture to room temperature.

Neutralize the mixture with a saturated aqueous solution of sodium bicarbonate.

Extract the product with ethyl acetate.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by silica gel column chromatography to yield pure Ethyl 2-
methylthiazole-5-carboxylate.
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Synthesis Workflow

Start Materials:
Thioacetamide &

Ethyl 2-chloro-3-oxobutanoate

Dissolve in Ethanol

Heat to Reflux

Cool to Room Temperature

Neutralize with NaHCO3

Extract with Ethyl Acetate

Wash with Brine & Dry

Concentrate under Vacuum

Purify by Column Chromatography

Pure Ethyl 2-methylthiazole-5-carboxylate
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Potential Biological Targets of Thiazole-5-carboxylate Derivatives

Enzyme Inhibition Signaling Pathway Modulation

Ethyl 2-methylthiazole-5-carboxylate
(Scaffold)

15-Lipoxygenase (15-LOX)

Inhibits

Carbonic Anhydrase II (CA II)

Inhibits

Monoacylglycerol Lipase (MAGL)

Inhibits

Kinesin Spindle Proteins
(Eg5, HSET)

Inhibits

Raf/MEK/ERK Pathway

Modulates

PI3K/Akt Pathway

Modulates

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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